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Compound of Interest

Compound Name: CD-349

Cat. No.: B1668756

Disclaimer: A specific Safety Data Sheet (SDS) for CD-349 is not publicly available at this time.
The following guidance is based on general best practices for handling potent pharmacological
compounds in a laboratory setting. It is imperative to supplement this information with your

institution's specific safety protocols and to conduct a thorough risk assessment before
handling this compound.

CD-349 is identified as a calcium channel antagonist, a class of compounds that can have

significant physiological effects.[1][2] Therefore, it should be handled with appropriate caution
to minimize exposure.

Physical and Chemical Properties
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Property Information Source

Chemical Name CD-349 [1112]

CAS Number 88594-08-5 [1]
Calcium channel antagonist.

) o Inhibits noradrenaline-induced

Bioactivity ] ] [11[2]
contraction of aortas in Ca2+-
free medium.

Storage (Powder) -20°C for up to 3 years [2]

Storage (In Solvent) -80°C for up to 1 year [2]

o Shipped with blue ice or at
Shipping Temperature )
ambient temperature.

[2]

Personal Protective Equipment (PPE)

The primary defense against exposure to CD-349 is the consistent and correct use of

appropriate PPE. The following table summarizes the recommended PPE for handling this

compound.
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Personal Protective Specifications & Best
Body Area . .
Equipment Practices

Must meet appropriate national

or international standards
Safety glasses with side (e.g., ANSI Z87.1 in the US,
shields or Goggles EN 166 in the EU). Goggles

are recommended when there

Eyes

is a splash hazard.

To be used in conjunction with

safety glasses or goggles,
Face Face shield y-g J -gg- _

especially when a significant

splash risk exists.

Nitrile or neoprene gloves are
generally recommended.
Always check the glove
manufacturer's compatibility
chart for the specific solvents
Hands Chemical-resistant gloves being used. Double gloving is
a good practice when handling
potent compounds. Discard
gloves immediately if
contaminated and after each

use.

A fully buttoned lab coat made
of a suitable material should
be worn at all times in the
Body Laboratory coat laboratory. An impermeable
gown may be necessary for
larger quantities or when there

is a risk of splashing.

Respiratory N95 respirator or higher Recommended when handling
the compound as a powder or
if aerosolization is possible.[3]

Use in a well-ventilated area,
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preferably within a chemical

fume hood.

Shoes that fully cover the feet
Feet Closed-toe shoes are mandatory in a laboratory

setting.

Experimental Protocols: Handling and Weighing

Adherence to a strict operational protocol is vital to minimize the risk of exposure and
contamination.

Designated Area: All work with solid CD-349 should be conducted in a designated area, such
as a chemical fume hood or a ventilated balance enclosure, to contain any airborne particles.

Weighing Procedure:
e Preparation:
o Ensure the designated area is clean and free of clutter.

o Gather all necessary equipment: chemical spatula, weighing paper or vessel, and
appropriate waste containers.

o Don the appropriate PPE as outlined in the table above.
e Weighing:
o Use a dedicated and calibrated analytical balance.
o Handle the compound with a chemical spatula. Avoid generating dust.
o Tare the receiving vessel on the balance.
o Carefully transfer the desired amount of CD-349 to the vessel.

e Clean-Up:
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o After weighing, carefully clean the spatula and the balance area with a solvent-moistened
wipe (e.g., 70% ethanol), followed by a dry wipe.

o Dispose of all wipes and contaminated weighing paper as hazardous waste.
Solution Preparation:
e Solvent Selection: Use the appropriate solvent as determined by the experimental protocol.
e Dissolving:

o In the designated chemical fume hood, add the solvent to the vessel containing the
weighed CD-349.

o Cap the vessel and mix by vortexing or sonicating until the compound is fully dissolved.

o Storage: Store the resulting solution in a clearly labeled, sealed container at the
recommended temperature of -80°C.[2]

Disposal Plan
Proper disposal of chemical waste is essential to protect personnel and the environment.
Waste Segregation:

» Solid Waste: Contaminated items such as gloves, weighing paper, pipette tips, and wipes
should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste: Unused or waste solutions of CD-349, as well as solvent rinses of
contaminated glassware, should be collected in a sealed, labeled hazardous waste
container.[3]

Disposal Procedure:
o Collection: Collect all waste in appropriate, leak-proof containers. Do not overfill.

o Labeling: Clearly label waste containers with "Hazardous Waste," the chemical name (CD-
349), and any associated hazards (e.g., "Toxic").
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o Storage: Store waste containers in a designated satellite accumulation area away from
general laboratory traffic, in secondary containment.

» Disposal: Arrange for pickup and disposal by your institution's Environmental Health and
Safety (EHS) department or a licensed hazardous waste disposal contractor. Follow all local,

state, and federal regulations for hazardous waste disposal.

Visualizations

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

1. Prepare Designated Area
(Fume Hood)

:

2. Don Appropriate PPE

Handling
Y

3. Weigh CD-349 Powder

'

4. Prepare Solution

Post-Handling
Y

5. Store Solution at -80°C

'

6. Clean Work Area

'

7. Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for handling CD-349.
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Caption: Disposal plan for CD-349 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
CD-349]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668756#personal-protective-equipment-for-
handling-cd-349]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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